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Compound of Interest

Compound Name:
Ethyl 5-cyano-6-methylpyridine-3-

carboxylate

Cat. No.: B022415 Get Quote

The pyridine ring is a fundamental scaffold in the realm of bioactive compounds and functional

materials. Its presence in numerous pharmaceuticals highlights its importance as a privileged

structure in drug discovery. Pyridine derivatives are known to exhibit a wide array of biological

activities, including antihypertensive, antimicrobial, anti-inflammatory, and anticonvulsant

properties[1]. The strategic functionalization of the pyridine core allows for the fine-tuning of

steric, electronic, and pharmacokinetic properties, making it an ideal starting point for

developing novel therapeutic agents.

Ethyl 5-cyano-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate, in particular, is a highly

functionalized pyridine derivative that serves as a versatile intermediate. The presence of a

cyano group, an ester, a methyl group, and a pyridone tautomer offers multiple reactive

handles for chemical modification. This allows for the construction of complex molecular

architectures, including fused heterocyclic systems like pyranopyridines, which have shown

potential as antihypertensive agents and K+ channel activators. This guide will explore the

synthesis and utility of this key intermediate, providing the technical insights necessary for its

effective application in research and development.

Compound Identification and Physicochemical
Properties
Precise identification is critical for any chemical entity. The title compound, often referred to by

its tautomeric name Ethyl 5-cyano-2-hydroxy-6-methylnicotinate, is cataloged under a specific
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CAS number, ensuring unambiguous reference in research and commerce.

Diagram 1: Chemical Structure of Ethyl 5-cyano-6-
methyl-2-oxo-1H-pyridine-3-carboxylate
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Starting Materials:
- Ethyl Acetoacetate

- Malononitrile
- Base (e.g., Triethylamine)

- Amine Source (e.g., DMFDMA)

Step 1: In-situ Formation of Enaminone
React Ethyl Acetoacetate with DMFDMA.

Temp: 40-45°C

Combine & Warm

Step 2: Nucleophilic Addition
Add Malononitrile and Triethylamine.

Exothermic; control temperature (25-35°C).

Cool, then add reagents

Step 3: Cyclization & Dehydration
The intermediate cyclizes to form the dihydropyridine ring.

Spontaneous reaction

Step 4: Tautomerization
The dihydropyridine tautomerizes to the stable pyridone form.

Aromatization driver

Step 5: Isolation
Cool mixture to 0-5°C to induce precipitation.

Maximize insolubility

Step 6: Purification
Filter the solid product.

Wash with cold ethanol to remove impurities.

Physical separation

Final Product:
Ethyl 5-cyano-6-methyl-2-oxo-

1,2-dihydropyridine-3-carboxylate

Yields pure compound

Click to download full resolution via product page

Caption: Step-by-step workflow for the one-pot synthesis.
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Detailed Experimental Protocol (Representative)
The following protocol is a synthesized representation based on common procedures for

analogous compounds.[2]

Reaction Setup: To a stirred mixture of ethyl acetoacetate (1.0 equiv) in ethanol, add N,N-

dimethylformamide dimethylacetal (DMFDMA) (1.03 equiv).

Enaminone Formation: Warm the mixture to an internal temperature of 41–43 °C and

maintain for 5-6 hours, or until reaction completion is confirmed by GC or TLC analysis

(monitoring the consumption of ethyl acetoacetate).[2]

Cyclization: Cool the reaction mixture to 20–25 °C. Add triethylamine (0.1 equiv) as a

catalyst.

Addition of Nucleophile: Slowly add a solution of malononitrile (1.1 equiv) in ethanol,

ensuring the internal temperature is maintained between 25 and 36 °C. This step is often

exothermic and requires careful monitoring.

Precipitation: After the addition is complete, cool the mixture to 0–5 °C and stir for at least 1

hour to ensure complete precipitation of the product.[2]

Isolation and Purification: Isolate the precipitated solid by vacuum filtration. Wash the filter

cake with cold ethanol to remove unreacted starting materials and soluble impurities. The

product can be further purified by recrystallization if necessary.

Applications in Research and Drug Development
The highly functionalized nature of Ethyl 5-cyano-6-methyl-2-oxo-1,2-dihydropyridine-3-

carboxylate makes it an exceptionally valuable platform for chemical diversification. It serves as

a key intermediate in the synthesis of a wide range of bioactive molecules and materials.[3]

Pharmaceutical Development: The compound is a precursor for synthesizing more complex

heterocyclic systems. For example, the pyridone ring can be further functionalized to create

libraries of compounds for screening against various biological targets. It is a building block

for molecules targeting neurological disorders and for developing anti-inflammatory agents.

[3] The cyano and ester groups can be hydrolyzed, reduced, or transformed into other
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functional groups, providing access to amides, carboxylic acids, and amines, which are

crucial for modulating drug-receptor interactions.

Fused Heterocyclic Systems: It is used in the synthesis of pyranopyridines, which are noted

for their potential antihypertensive activity. The inherent reactivity of the pyridone system

allows for annulation reactions, where additional rings are fused onto the pyridine core to

create novel scaffolds.

Agrochemicals and Materials Science: The pyridine scaffold is also important in

agrochemistry. This compound can be used to formulate new pesticides and herbicides.[3] In

materials science, its structure is being explored for creating novel polymers and coatings.[3]

Diagram 3: Role as a Scaffold for Chemical
Diversification

Ethyl 5-cyano-6-methylpyridine-3-carboxylate

Ester Cyano Group Pyridone Ring

Amides / Acids
(via Ester Hydrolysis)

 Modify

Fused Systems
(e.g., Pyranopyridines)

 Annulate

Amines
(via Cyano Reduction)

 Transform

Ring N-Alkylation
(Pyridone Nitrogen)

 Functionalize

Click to download full resolution via product page

Caption: Diversification pathways from the core molecule.

Safety, Handling, and Storage
Working with any chemical intermediate requires adherence to strict safety protocols. While a

specific Safety Data Sheet (SDS) for CAS 75894-42-7 is not readily available in the search

results, data for structurally similar pyridine carbonitriles provides essential guidance.[4][5]

Table 2: GHS Hazard and Precautionary Information (Representative)
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Category Statement Source

Hazard Statements

H302: Harmful if
swallowed.H312: Harmful
in contact with skin.H315:
Causes skin
irritation.H319: Causes
serious eye irritation.H332:
Harmful if inhaled.H335:
May cause respiratory
irritation.

[5]

Signal Word Warning

Precautionary - Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

Precautionary - Response

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.P305 + P351 + P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P312: Call a

POISON CENTER or doctor if

you feel unwell.

[4]

Precautionary - Storage

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed.

[4]
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| Precautionary - Disposal | P501: Dispose of contents/container to an approved waste disposal

plant. | [4]|

Handling and Storage Recommendations
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles (EN

166), chemical-resistant gloves, and a lab coat.[4][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Recommended storage temperature is often between 0-8 °C to ensure long-term stability.[3]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[5]

Conclusion
Ethyl 5-cyano-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate is more than just a chemical

compound; it is a versatile tool for innovation in science. Its robust synthesis via multi-

component reactions and the presence of multiple reactive sites make it an invaluable

intermediate for medicinal chemists and material scientists. By understanding its properties,

synthesis, and potential applications as outlined in this guide, researchers are well-equipped to

unlock new discoveries and develop novel molecules with significant therapeutic or industrial

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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